2-Butenedioic acid (2E)-, 1,4-diethyl ester
2-Butenedioic acid (2E)-, 1,4-diethyl ester
Diethyl fumarate is a dieter obtained by the formal condensation of fumaric acid with ethanol. It has a role as a metabolite. It derives from a fumaric acid.
Brand Name:
Vulcanchem
CAS No.:
623-91-6
VCID:
VC0049355
InChI:
InChI=1S/C8H12O4/c1-3-11-7(9)5-6-8(10)12-4-2/h5-6H,3-4H2,1-2H3
SMILES:
CCOC(=O)C=CC(=O)OCC
Molecular Formula:
C8H12O4
Molecular Weight:
172.18 g/mol
2-Butenedioic acid (2E)-, 1,4-diethyl ester
CAS No.: 623-91-6
Reference Standards
VCID: VC0049355
Molecular Formula: C8H12O4
Molecular Weight: 172.18 g/mol
CAS No. | 623-91-6 |
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Product Name | 2-Butenedioic acid (2E)-, 1,4-diethyl ester |
Molecular Formula | C8H12O4 |
Molecular Weight | 172.18 g/mol |
IUPAC Name | diethyl but-2-enedioate |
Standard InChI | InChI=1S/C8H12O4/c1-3-11-7(9)5-6-8(10)12-4-2/h5-6H,3-4H2,1-2H3 |
Standard InChIKey | IEPRKVQEAMIZSS-AATRIKPKSA-N |
Isomeric SMILES | CCOC(=O)/C=C/C(=O)OCC |
SMILES | CCOC(=O)C=CC(=O)OCC |
Canonical SMILES | CCOC(=O)C=CC(=O)OCC |
Boiling Point | 218.5 °C 214 °C |
Colorform | White crystal or in liquid form |
Density | 1.0452 g/cu cm at 20 °C |
Flash Point | 104 °C Closed Cup |
Melting Point | -3.65 °C 0.8 °C |
Description | Diethyl fumarate is a dieter obtained by the formal condensation of fumaric acid with ethanol. It has a role as a metabolite. It derives from a fumaric acid. |
Solubility | Insoluble in water; soluble in acetone and choloform SLIGHTLY SOL IN WATER In water, 1.91X10+3 mg/L at 25 °C (est) |
Synonyms | Fumaric Acid Diethyl Ester; (2E)-2-Butenedioic Acid Diethyl Ester; (E)-But-2-enedioic Acid Diethyl Ester; Diethyl Fumarate; Ethyl Fumarate; NSC 20954; (E)-2-Butenedioic Acid Diethyl Ester; (2E)-2-Butenedioic Acid Diethyl Ester; |
Vapor Density | 5.93 (Air = 1) |
Vapor Pressure | 0.178 mm Hg at 25 °C (est) |
PubChem Compound | 12201 |
Last Modified | Nov 11 2021 |
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